N'-(4-chlorobenzoyl)-2-methylbenzohydrazide

• IUPAC Name: N'-(4-chlorobenzoyl)-2-methylbenzohydrazide
• InChI: InChI=1S/C15H13ClN2O2/c1-10-4-2-3-5-13(10)15(20)18-17-14(19)11-6-8-12(16)9-7-11/h2-9H,1H3,(H,17,19)(H,18,20)
• InChI Key: DDRQRDFKBVNFFT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NNC(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C15H13ClN2O2
• Molecular Weight: 288.73 g/mol

Description

N'-(4-chlorobenzoyl)-2-methylbenzohydrazide, also known as CMH, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a derivative of 2-methylbenzohydrazide, which is commonly used as a ligand in coordination chemistry. In

Scientific Research Applications

N'-(4-chlorobenzoyl)-2-methylbenzohydrazide has been extensively studied for its potential applications in various fields such as medicine, agriculture, and environmental science. In medicine, N'-(4-chlorobenzoyl)-2-methylbenzohydrazide has been found to exhibit anti-tumor activity by inhibiting the growth of cancer cells. It has also been studied for its potential use as an anti-inflammatory agent and as a treatment for Alzheimer's disease. In agriculture, N'-(4-chlorobenzoyl)-2-methylbenzohydrazide has been found to have herbicidal and fungicidal properties, making it a potential candidate for crop protection. In environmental science, N'-(4-chlorobenzoyl)-2-methylbenzohydrazide has been studied for its ability to remove heavy metals from contaminated soil and water.

Mechanism of Action

The mechanism of action of N'-(4-chlorobenzoyl)-2-methylbenzohydrazide is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins in the body. In cancer cells, N'-(4-chlorobenzoyl)-2-methylbenzohydrazide has been found to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. In Alzheimer's disease, N'-(4-chlorobenzoyl)-2-methylbenzohydrazide has been found to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
N'-(4-chlorobenzoyl)-2-methylbenzohydrazide has been found to have several biochemical and physiological effects in the body. In cancer cells, N'-(4-chlorobenzoyl)-2-methylbenzohydrazide has been found to induce apoptosis, or programmed cell death. It has also been found to inhibit angiogenesis, the formation of new blood vessels that are necessary for tumor growth. In Alzheimer's disease, N'-(4-chlorobenzoyl)-2-methylbenzohydrazide has been found to increase the levels of acetylcholine in the brain, which is important for cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of N'-(4-chlorobenzoyl)-2-methylbenzohydrazide is its ease of synthesis, which makes it readily available for various research purposes. It is also relatively stable and has a long shelf life, making it easy to store and transport. However, one limitation of N'-(4-chlorobenzoyl)-2-methylbenzohydrazide is its low solubility in water, which can make it difficult to work with in certain experiments. It is also important to note that N'-(4-chlorobenzoyl)-2-methylbenzohydrazide is a chemical compound and should be handled with care to avoid any potential hazards.

Future Directions

There are several future directions for research on N'-(4-chlorobenzoyl)-2-methylbenzohydrazide. In medicine, further studies are needed to explore its potential as an anti-inflammatory agent and as a treatment for Alzheimer's disease. In agriculture, more research is needed to determine the optimal conditions for using N'-(4-chlorobenzoyl)-2-methylbenzohydrazide as a herbicide or fungicide. In environmental science, further studies are needed to explore its potential for removing heavy metals from contaminated soil and water. Overall, N'-(4-chlorobenzoyl)-2-methylbenzohydrazide has shown promising potential for various applications and further research is needed to fully understand its capabilities.

Synthesis Methods

The synthesis of N'-(4-chlorobenzoyl)-2-methylbenzohydrazide involves the reaction of 2-methylbenzohydrazide with 4-chlorobenzoyl chloride in the presence of a base such as triethylamine. The reaction takes place at room temperature and the product is obtained in good yield after purification. This method is simple and efficient, making N'-(4-chlorobenzoyl)-2-methylbenzohydrazide easily accessible for various research purposes.